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Understanding ZONYL FS-300 and Its
Environmental Challenge

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

ZONYL FS-300 is a water-based, nonionic fluorosurfactant known for its exceptional ability to reduce
surface tension, providing superior wetting, spreading, and leveling properties [1] [2]. Its typical

specifications are summarized below.

Property Specification

CAS Number 197664-69-0 [1] [3]

Molecular RfCH2CH20(CH2CH20)xH [1] [2]

Formula

Physical Form Liquid [2]

Density 1.10 £ 0.05 g/mL at 20 °C [1] [2]

Purity ~25% solids in water [1]

Solubility Soluble in THF and water [2]

Key Features Reduces surface tension, provides anti-blocking, defoaming, and chemical

resistance [2]
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The core environmental challenge is that ZONYL FS-300 is a per- or polyfluoroalkyl substance (PFAS)
[1]. These substances are prized in research and industry for their stability but are also persistent in the
environment [1]. This persistence and potential for widespread exposure make them a subject of significant

environmental health and safety studies [1].

Recommended Alternatives and Reformulation
Guidance

The original manufacturer has discontinued the ZONYL product line, including FS-300, and introduced
replacements designed to meet modern environmental standards [4]. The recommended direct replacements

are Capstone FS-30 and Capstone FS-34 [4].

These alternatives are based on short-chain chemistry that "cannot break down to PFOA or PFOS in the
environment," making them preferable from a regulatory and sustainability standpoint [4]. Here is a

comparison to guide your transition:

Discontinued Recommended lonic Solvent Foaming

Product Replacements Character Level

ZONYL FS-300 Capstone FS-30 Nonionic Water Moderate
Capstone FS-34 Nonionic Water High

When reformulating, note that these are not always one-to-one replacements [4]. Key steps for a successful

transition include:

e Calculate by Active Ingredient: The percent of active ingredients in Capstone products may differ
from the original ZONYL FS-300. Always base your calculations on the active ingredient amount [4].

e Test a Concentration Range: It is recommended to test at least three different concentrations of the
new Capstone product near or above the previous ZONYL FS-300 concentration to find the optimal
level for performance [4].

Experimental Protocols for Environmental Studies
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For researchers specifically studying the environmental behavior and remediation of PFAS like ZONYL FS-

300, here are key methodological approaches from the literature.

1. Studying Environmental Distribution and Exposure Research focuses on the persistence of PFAS and

potential exposure routes to humans and wildlife. Experimental work in this area involves:

¢ Detection and Quantification: Developing and applying analytical methods (e.g., LC-MS/MS) to

detect and quantify ZONYL FS-300 and its degradation products in various environmental matrices
like water, soil, and air [1].

¢ Modeling Distribution: Using environmental fate and transport models to predict how the substance
moves and distributes in the environment [1].

2. Developing Remediation Strategies This involves creating and testing technologies to remove PFAS

from contaminated environments. Key approaches include:

e Adsorption Materials: Studying the effectiveness of materials like activated carbon, ion-exchange
resins, or novel sorbents in adsorbing PFAS from water [1].

¢ Innovative Filtration: Developing and testing advanced filtration technologies, such as high-pressure
membranes or electrochemical methods, to destroy PFAS structures [1].

e Degradation Processes: Investigating chemical, photochemical, or biological processes to break
down persistent PFAS molecules into less harmful substances [1].

The workflow for a comprehensive environmental study can be visualized as follows:
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Start: Environmental Study
of ZONYL FS-300

Click to download full resolution via product page

Frequently Asked Questions (FAQ)

Why is ZONYL FS-300 considered environmentally persistent? It is a PFAS compound, a class of
synthetic chemicals known for their strong fluorine-carbon bonds, which are highly resistant to natural

degradation processes, leading to long-term environmental accumulation [1].

My established protocol specifies ZONYL FS-300. What should I do? You should begin testing the
recommended replacement fluorosurfactants, Capstone FS-30 or FS-34. Reformulate your protocol by
calculating the required amount based on the active ingredient and conduct experiments across a range of

concentrations to verify performance matches or exceeds that of the original material [4].
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Besides alternatives, what research areas are relevant? Active research areas include investigating the
environmental fate, exposure routes, and ecological impacts of existing PFAS contamination, as well as
developing and optimizing technologies for environmental remediation, such as advanced filtration and

degradation methods [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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